Cas no 1909319-65-8 (1-(4-Bromo-2-fluorophenyl)ethan-1-amine hydrochloride)

1-(4-Bromo-2-fluorophenyl)ethan-1-amine hydrochloride is a halogenated aromatic amine derivative with a molecular formula of C₈H₁₀BrClFN. This compound features a bromo and fluoro substituent on the phenyl ring, enhancing its reactivity and utility in pharmaceutical and agrochemical synthesis. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. Its structural properties make it a valuable intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting specific receptor interactions. The presence of both bromine and fluorine allows for further functionalization via cross-coupling reactions, offering versatility in synthetic applications. High purity and consistent quality ensure reliable performance in research and industrial processes.

1-(4-Bromo-2-fluorophenyl)ethan-1-amine hydrochloride structure

1909319-65-8 structure

Product Name:1-(4-Bromo-2-fluorophenyl)ethan-1-amine hydrochloride

CAS No:1909319-65-8

MF:C₈H₁₀BrClFN

MW:254.527103900909

MDL:MFCD29763070

CID:4629048

PubChem ID:121553757

Update Time:2025-06-07

1-(4-Bromo-2-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-2-fluorophenyl)ethanamine hydrochloride
- (R)-1-(4-Bromo-2-fluorophenyl)ethanamine hydrochloride
- 1-(4-BROMO-2-FLUOROPHENYL)ETHAN-1-AMINE HYDROCHLORIDE
- AK544258
- AK189376
- 1-(4-Bromo-2-fluorophenyl)ethanamine HCl
- (1S)-1-(4-bromo-2-fluorophenyl)ethanamine;hydrochloride
- (1R)-1-(4-bromo-2-fluorophenyl)ethanamine;hydrochloride
- 1-(4-Bromo-2-fluorophenyl)ethan-1-aminehydrochloride
- SB44285
- SB44362
- Y10648
- 1909319-65-8
- 1-(4-bromo-2-fluorophenyl)ethanamine;hydrochloride
- AS-68345
- AKOS030629811
- EN300-258500
- 1-(4-Bromo-2-fluorophenyl)ethanaminehydrochloride
- DS-020143
- MFCD29763070
- 1-(4-Bromo-2-fluorophenyl)ethan-1-amine hydrochloride
- MDL： MFCD29763070
- Inchi： 1S/C8H9BrFN.ClH/c1-5(11)7-3-2-6(9)4-8(7)10;/h2-5H,11H2,1H3;1H
- InChI Key： KCVHOOLJEWKAGY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)F)C(C)N.Cl

Computed Properties

Exact Mass: 252.96692g/mol
Monoisotopic Mass: 252.96692g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26

1-(4-Bromo-2-fluorophenyl)ethan-1-amine hydrochloride Pricemore >>

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